Cas no 2354636-75-0 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylpropanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylpropanoic acid
• CAS No: 2354636-75-0
• MF: C₂₅H₂₃NO₄
• MW: 401.45442700386
• CID: 5655141
• PubChem ID: 165890381
• Update Time: 2025-10-29

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27733204
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenyl]propanoic acid
• 2354636-75-0
• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylpropanoic acid

• Inchi： 1S/C25H23NO4/c1-15-13-17(16(2)24(27)28)11-12-23(15)26-25(29)30-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,16,22H,14H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key： BSSQOWFDDKMALI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)C(C(=O)O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 401.16270821g/mol
• Monoisotopic Mass: 401.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylpropanoic acid

Compound CAS No. 2354636-75-0: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylpropanoic Acid

The compound with CAS No. 2354636-75-0, known as 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylpropanoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a phenyl ring, and a propanoic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in the molecule's functionality and reactivity.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of novel polymers and biomaterials. Researchers have explored its ability to undergo controlled polymerization reactions, leading to the creation of materials with tailored mechanical and thermal properties. These findings underscore the importance of this compound in advancing material science and its potential for industrial applications.

In the pharmaceutical industry, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylpropanoic acid has been investigated for its role in drug delivery systems. Its structure allows for the incorporation of functional groups that can enhance drug solubility and bioavailability. Additionally, its compatibility with various drug molecules makes it a promising candidate for developing targeted drug delivery systems.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the Fmoc group, followed by its attachment to the phenyl ring, and finally the introduction of the propanoic acid moiety. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From a structural perspective, the compound's fluorenylmethoxycarbonyl group contributes significantly to its stability and reactivity. The phenyl ring serves as a rigid platform for attaching other functional groups, while the propanoic acid moiety introduces acidity and hydrogen bonding capabilities. These features make the compound versatile in various chemical transformations and applications.

Moreover, this compound has been utilized in academic research to study fundamental chemical reactions, such as nucleophilic substitutions and condensation reactions. Its role as a building block in organic synthesis has led to the discovery of new reaction pathways and mechanisms.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylphenylpropanoic acid (CAS No. 2354636-75-0) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial development.